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Compound of Interest

Compound Name: Quinoline-6-carbohydrazide

Cat. No.: B1297473

This technical guide provides a comprehensive overview of Quinoline-6-carbohydrazide,
including its chemical identity, physicochemical properties, synthesis protocols, and potential
applications for researchers, scientists, and drug development professionals.

Chemical Identity

IUPAC Name: quinoline-6-carbohydrazide[1][2]
Synonyms:

e 6-Quinolinecarbohydrazide[3]

6-Quinolinecarboxylic acid hydrazide[1][4]

6QuinolCON2[1][3]

AIDS008970[1]

ZINC00171306[1]

Physicochemical Properties

The key physicochemical properties of Quinoline-6-carbohydrazide are summarized in the
table below.
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Property Value Source
CAS Number 5382-47-8 [3][4]
Molecular Formula C10H9N3O [2][3]
Molecular Weight 187.20 g/mol [2][3]
Melting Point 195-197 °C [51[6]
Density 1.297 g/cm3 [3]
Refractive Index 1.682 [3]
LogP 1.92950 [3]
InChi Key ODFBQWDWMOXDDW- 2]

UHFFFAOYSA-N

C1=CC2=C(C=CC(=C2)C(=0)
SMILES [2][7]
NN)N=C1

Experimental Protocols

Synthesis of Quinoline-6-carbohydrazide from Methyl 6-quinolinecarboxylate[5]

This protocol details the synthesis of quinoline-6-carbohydrazide via the hydrazinolysis of
methyl 6-quinolinecarboxylate.

Materials:

Methyl 6-quinolinecarboxylate

99% Hydrazine hydrate

Ethanol

Methanol (cold)

Toluene
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e Acetone

Procedure:

Dissolve methyl 6-quinolinecarboxylate (0.10 mol) in ethanol (50 mL).
e Add 99% hydrazine hydrate (0.10 mol) to the solution.
o Reflux the mixture for 17 hours.

¢ Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of
toluene:acetone (8:2, v/v).

e Upon completion of the reaction, cool the reaction mixture.

o Collect the resulting solid precipitate by filtration.

» Wash the collected solid with a small amount of cold methanol.
e The final product is a colorless solid.

Expected Yield: 89%][5]

Characterization Data:

e IR (KBr, cm~1): 3376, 3291 (NH2), 1689 (C=0, amide)[5][6]

e H NMR (400 MHz, DMSO-ds): & 10.34 (br s, 1H, NH), 8.89 (dd, J = 1.7, 4.1 Hz, 1H), 8.38-
8.43 (m, 2H), 8.19 (dd, J = 1.6, 8.3 Hz, 1H), 7.97 (d, J = 7.7 Hz, 1H), 7.53 (dd, J = 4.1, 8.3
Hz, 1H), 4.71 (br s, 2H, NH2)[5][6]

Visualized Workflows and Potential Applications

Synthesis Workflow

The following diagram illustrates the synthetic pathway for Quinoline-6-carbohydrazide.
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Caption: Synthesis of Quinoline-6-carbohydrazide.
Potential Therapeutic Relevance of Quinoline Derivatives

While specific signaling pathways for Quinoline-6-carbohydrazide are not extensively
documented, the broader class of quinoline-hydrazide derivatives has shown significant
biological activity.[8] For instance, derivatives of the isomeric quinoline-4-carbohydrazide have
been synthesized and evaluated as potential anticancer agents targeting the EGFR-TK
pathway.[9] The diagram below conceptualizes the general therapeutic potential of
functionalized quinoline motifs.
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Caption: Potential therapeutic applications of quinoline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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